![molecular formula C10H11N5 B5576179 3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine](/img/structure/B5576179.png)
3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine
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Description
3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine is a chemical compound that has garnered significant attention in scientific research. It is commonly referred to as DMTA and has a molecular formula of C11H11N5. DMTA belongs to the class of triazoles and has been synthesized using various methods. The compound's unique properties make it an excellent candidate for use in scientific research, particularly in the field of biochemistry and medicine.
Scientific Research Applications
Molecular and Crystal Structure Analysis
The study of related compounds such as 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine reveals insights into molecular and crystal structures, showcasing applications in understanding molecular conformation and intermolecular interactions. These insights are crucial for designing materials with specific optical or electronic properties (Dolzhenko et al., 2011).
Synthesis of Novel Compounds
Research into the base-induced synthesis of tetrastannatriazabicyclo[3.1.1]heptane from Tris(dimethylchlorostannyl)amine with pyridine highlights the potential for creating new compounds with unique structural features. Such compounds could have applications in materials science and catalysis (Kober et al., 1997).
Catalyst Development
Studies on unsymmetrically substituted dimethylplatinum(II) complexes provide a basis for the development of catalysts in chemical reactions. These complexes, involving substituted pyridine or amine, pave the way for exploring catalytic behaviors in various organic transformations (Thorn & Calabrese, 1988).
Multicomponent Synthesis
The novel multicomponent synthesis of Pyridine-Pyrimidines catalyzed by Triazine Diphosphonium Hydrogen Sulfate Ionic Liquid demonstrates the application of 3,5-dimethyl-N-(2-pyridinylmethylene)-4H-1,2,4-triazol-4-amine in facilitating efficient organic reactions. This area of research is key to advancing the synthesis of complex organic molecules with potential pharmaceutical applications (Rahmani et al., 2018).
Properties
IUPAC Name |
(E)-N-(3,5-dimethyl-1,2,4-triazol-4-yl)-1-pyridin-2-ylmethanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5/c1-8-13-14-9(2)15(8)12-7-10-5-3-4-6-11-10/h3-7H,1-2H3/b12-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LADQJXUMXMWBIA-KPKJPENVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1N=CC2=CC=CC=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(N1/N=C/C2=CC=CC=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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